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Compound of Interest

Compound Name: 4-(Diphenylamino)benzaldehyde

Cat. No.: B1293675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Diphenylamino)benzaldehyde, with the CAS number 4181-05-9, is a versatile aromatic

aldehyde that serves as a crucial building block in a multitude of scientific disciplines. Its unique

molecular architecture, featuring a triphenylamine core, imparts valuable electronic and

photophysical properties, making it a compound of significant interest in medicinal chemistry,

materials science, and organic synthesis. This guide provides an in-depth overview of its

chemical and physical properties, detailed experimental protocols for its synthesis and

derivatization, and an exploration of its applications, particularly in the development of novel

therapeutic agents and functional materials.

Physicochemical and Spectroscopic Data
The fundamental properties of 4-(Diphenylamino)benzaldehyde are summarized in the tables

below, providing a comprehensive dataset for researchers.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)

CAS Number 4181-05-9 General Knowledge

Molecular Formula C₁₉H₁₅NO [General Knowledge]

Molecular Weight 273.33 g/mol [General Knowledge]

Appearance
Pale yellow to light orange

powder/crystals
[General Knowledge]

Melting Point 129-133 °C [General Knowledge]

Boiling Point (Predicted) 436.8 °C [General Knowledge]

Solubility

Soluble in methanol,

chloroform, and

dimethylformamide; Insoluble

in water.

[General Knowledge]

Table 2: Crystallographic Data
Parameter Value Reference(s)

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

a 12.1188(8) Å [1]

b 11.4342(8) Å [1]

c 10.9560(7) Å [1]

β 102.082(2)° [1]

Volume 1484.53(17) Å³ [1]

Z 4 [1]

Table 3: Spectroscopic Data
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Spectrum Data Reference(s)

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 9.85 (s, 1H, -CHO),

7.75 (d, J=8.4 Hz, 2H, Ar-H),

7.35-7.40 (m, 4H, Ar-H), 7.15-

7.20 (m, 6H, Ar-H)

[2]

¹³C NMR (CDCl₃, 101 MHz)

δ (ppm): 190.7, 152.8, 146.4,

131.6, 130.0, 129.8, 126.5,

125.4, 121.7

[2]

Infrared (IR)

Key peaks (cm⁻¹): ~1680

(C=O stretching, aldehyde),

~1590 (C=C aromatic

stretching)

[General Knowledge]

Experimental Protocols
This section provides detailed methodologies for the synthesis of 4-
(Diphenylamino)benzaldehyde and its functional derivatives.

Synthesis of 4-(Diphenylamino)benzaldehyde via
Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich

aromatic compounds.[3]

Materials:

Triphenylamine (1.0 eq)

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃) (2.1 eq)

Ice

Water
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Ethanol

Procedure:

In a three-neck flask equipped with a dropping funnel and a magnetic stirrer, dissolve

triphenylamine (101.4 g) in dimethylformamide (35.5 mL).

Cool the mixture in an ice-water bath.

Slowly add phosphorus oxychloride (84.4 mL) dropwise to the stirred solution, maintaining

the temperature below 10 °C.

After the addition is complete, raise the temperature to 95 °C and continue stirring for 5

hours.

Cool the reaction mixture to room temperature and pour it into 4 L of warm water with

vigorous stirring for 1 hour.

Collect the resulting precipitate by vacuum filtration.

Wash the precipitate with a 1:1 mixture of ethanol and water.

Dry the product to obtain 4-(Diphenylamino)benzaldehyde. The expected yield is

approximately 81%.[2]

Synthesis of a Fluorescent Dye: 2-(4-
(diphenylamino)benzylidene)malononitrile
This protocol describes the Knoevenagel condensation of 4-(Diphenylamino)benzaldehyde
with malononitrile to yield a D-π-A type fluorescent dye.[1]

Materials:

4-(Diphenylamino)benzaldehyde (1.0 eq)

Malononitrile (1.0 eq)

Piperidine (catalytic amount)
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Ethanol

Water

Procedure:

Dissolve 4-(Diphenylamino)benzaldehyde (2.74 g, 10 mmol) and malononitrile (0.66 g, 10

mmol) in ethanol (40 mL) in a round-bottom flask.

Add 4 drops of piperidine to the solution.

Stir the reaction mixture at room temperature for 3 hours.

Add water (40 mL) to the reaction mixture to precipitate the product.

Collect the orange-red crystalline product by vacuum filtration.

Dry the product at 110 °C for 3 hours. The expected yield is approximately 95%.[1]

General Procedure for the Synthesis of Antimicrobial
Thiosemicarbazone Derivatives
Thiosemicarbazones derived from 4-(Diphenylamino)benzaldehyde are potential

antimicrobial agents. The following is a general procedure that can be adapted.[4][5][6]

Materials:

4-(Diphenylamino)benzaldehyde (1.0 eq)

Thiosemicarbazide (or a substituted thiosemicarbazide) (1.0 eq)

Methanol

Glacial acetic acid (catalytic amount)

Procedure:

Dissolve 4-(Diphenylamino)benzaldehyde in methanol.
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Add an equimolar amount of the appropriate thiosemicarbazide.

Add a few drops of glacial acetic acid as a catalyst.

Reflux the reaction mixture for a specified time (typically 2-6 hours), monitoring the reaction

progress by thin-layer chromatography.

After completion, cool the reaction mixture to room temperature.

Collect the precipitated product by filtration.

Wash the product with cold methanol and dry it to obtain the thiosemicarbazone derivative.

Applications in Drug Discovery and Materials
Science
4-(Diphenylamino)benzaldehyde is a valuable precursor for compounds with a wide range of

applications.

Anticancer Drug Development
Derivatives of 4-(Diphenylamino)benzaldehyde are being investigated as potential anticancer

agents. The triphenylamine scaffold is a common feature in molecules that exhibit cytotoxic

effects against various cancer cell lines. The proposed mechanisms of action often involve the

induction of apoptosis and cell cycle arrest.
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Figure 1: Potential anticancer mechanisms of action for derivatives of 4-
(Diphenylamino)benzaldehyde.
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Triphenylamine derivatives can induce apoptosis through the generation of reactive oxygen

species (ROS), leading to mitochondrial damage and the activation of the caspase cascade.[1]

Furthermore, related phenylamino compounds have been shown to act as kinase inhibitors,

targeting signaling pathways such as the EGFR and PI3K/Akt/mTOR pathways, which are

crucial for cancer cell proliferation and survival.[7][8] This can lead to cell cycle arrest at various

phases, ultimately inhibiting tumor growth.[8]

Antimicrobial Drug Development
The diphenylamino moiety is present in various compounds with demonstrated antimicrobial

activity. The mechanism of action is often attributed to the disruption of the bacterial cell

membrane integrity.
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Derivatives of diphenylamine can interact with the negatively charged components of bacterial

membranes, leading to depolarization and increased permeability. [4]This disruption of the

membrane potential and integrity results in the leakage of essential ions and metabolites,

ultimately causing bacterial cell death.

Materials Science
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The electron-rich triphenylamine core and the reactive aldehyde group make 4-
(Diphenylamino)benzaldehyde an excellent precursor for the synthesis of advanced materials

with unique optical and electronic properties. It is frequently used in the development of:

Fluorescent Dyes: For applications in bioimaging and sensing. [1]* Organic Light-Emitting

Diodes (OLEDs): As a building block for hole-transporting materials.

Nonlinear Optical Materials: Due to its extended π-conjugated system.
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Figure 3: A typical experimental workflow for the synthesis and application of a fluorescent

derivative.

Safety and Handling
4-(Diphenylamino)benzaldehyde should be handled with appropriate safety precautions in a

well-ventilated area. It is classified as a skin and eye irritant and may cause respiratory

irritation. Personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. For detailed safety information, refer to the

Safety Data Sheet (SDS).

Conclusion
4-(Diphenylamino)benzaldehyde is a cornerstone molecule for the development of a diverse

array of functional materials and potential therapeutic agents. Its synthetic accessibility and the

tunable properties of its derivatives ensure its continued importance in academic and industrial

research. This guide has provided a comprehensive overview of its properties, synthesis, and

applications, serving as a valuable resource for scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mitochondria-targeted Triphenylamine Derivatives Activatable by Two-Photon Excitation
for Triggering and Imaging Cell Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

2. 4-(Diphenylamino)benzaldehyde | 4181-05-9 | Benchchem [benchchem.com]

3. Tyrosine kinase inhibitors. 15. 4-(Phenylamino)quinazoline and 4-
(phenylamino)pyrido[d]pyrimidine acrylamides as irreversible inhibitors of the ATP binding
site of the epidermal growth factor receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Antibacterial Diamines Targeting Bacterial Membranes - PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1293675?utm_src=pdf-body
https://www.benchchem.com/product/b1293675?utm_src=pdf-body
https://www.benchchem.com/product/b1293675?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26947258/
https://pubmed.ncbi.nlm.nih.gov/26947258/
https://www.benchchem.com/product/b1293675
https://pubmed.ncbi.nlm.nih.gov/10346932/
https://pubmed.ncbi.nlm.nih.gov/10346932/
https://pubmed.ncbi.nlm.nih.gov/10346932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5927580/
https://www.mdpi.com/1420-3049/30/11/2272
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Synthesis and antimicrobial activity of some new diphenylamine derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

7. Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in
vitro and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-
(Diphenylamino)benzaldehyde (CAS: 4181-05-9)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1293675#4-diphenylamino-
benzaldehyde-cas-number-4181-05-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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